(E)-2-[N-[(2S)-2,3-Dihydroxy-1-oxopropyl]-D-serylamino]-N-[(3R)-2-oxo-1-sulfo-3-azetidinyl]-2-butene
(E)-2-[N-[(2S)-2,3-Dihydroxy-1-oxopropyl]-D-serylamino]-N-[(3R)-2-oxo-1-sulfo-3-azetidinyl]-2-butene
Brand Name:
Vulcanchem
CAS No.:
108065-95-8
VCID:
VC0034986
InChI:
InChI=1S/C13H19N5O11S/c14-9(22)1-5(10(23)16-6-2-18(13(6)26)30(27,28)29)15-11(24)7(3-19)17-12(25)8(21)4-20/h1,6-8,19-21H,2-4H2,(H2,14,22)(H,15,24)(H,16,23)(H,17,25)(H,27,28,29)/b5-1+/t6-,7-,8+/m1/s1
SMILES:
C1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=CC(=O)N)NC(=O)C(CO)NC(=O)C(CO)O
Molecular Formula:
C13H19N5O11S
Molecular Weight:
453.379
(E)-2-[N-[(2S)-2,3-Dihydroxy-1-oxopropyl]-D-serylamino]-N-[(3R)-2-oxo-1-sulfo-3-azetidinyl]-2-butene
CAS No.: 108065-95-8
Main Products
VCID: VC0034986
Molecular Formula: C13H19N5O11S
Molecular Weight: 453.379
![(E)-2-[N-[(2S)-2,3-Dihydroxy-1-oxopropyl]-D-serylamino]-N-[(3R)-2-oxo-1-sulfo-3-azetidinyl]-2-butene - 108065-95-8](/images/no_structure.jpg)
| CAS No. | 108065-95-8 |
|---|---|
| Product Name | (E)-2-[N-[(2S)-2,3-Dihydroxy-1-oxopropyl]-D-serylamino]-N-[(3R)-2-oxo-1-sulfo-3-azetidinyl]-2-butene |
| Molecular Formula | C13H19N5O11S |
| Molecular Weight | 453.379 |
| IUPAC Name | (3R)-3-[[(E)-4-amino-2-[[(2R)-2-[[(2S)-2,3-dihydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobut-2-enoyl]amino]-2-oxoazetidine-1-sulfonic acid |
| Standard InChI | InChI=1S/C13H19N5O11S/c14-9(22)1-5(10(23)16-6-2-18(13(6)26)30(27,28)29)15-11(24)7(3-19)17-12(25)8(21)4-20/h1,6-8,19-21H,2-4H2,(H2,14,22)(H,15,24)(H,16,23)(H,17,25)(H,27,28,29)/b5-1+/t6-,7-,8+/m1/s1 |
| Standard InChIKey | WTKJMGUBCARKJM-RHXHYQRSSA-N |
| SMILES | C1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=CC(=O)N)NC(=O)C(CO)NC(=O)C(CO)O |
| Last Modified | Aug 20 2021 |
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